Cas no 1804342-34-4 (4-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804342-34-4
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• CID: 4834814
• Update Time: 2025-05-22

4-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F6NO3/c9-7(10,11)5-1-4(17)6(3(2-16)15-5)18-8(12,13)14/h1-2H,(H,15,17)
• InChI Key： SRFLJTFOTMYXTJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(C=O)N1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on 4-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-Hydroxy-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxaldehyde (CAS No. 1804342-34-4)

The compound 4-Hydroxy-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxaldehyde, identified by the CAS number 1804342-34-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The presence of multiple functional groups, including hydroxyl, trifluoromethoxy, trifluoromethyl, and aldehyde groups, endows this molecule with a complex structure and intriguing chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as palladium-catalyzed cross-coupling reactions and directed metallation strategies. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material synthesis. The integration of trifluorinated groups into the pyridine ring significantly enhances the molecule's stability, lipophilicity, and electronic characteristics, making it a valuable building block in medicinal chemistry.

One of the most promising applications of 1804342-34-4 lies in its potential as a lead compound in drug development. The hydroxyl group at position 4 and the aldehyde group at position 2 provide opportunities for further functionalization, enabling the creation of bioisosteric analogs with improved pharmacokinetic profiles. Additionally, the trifluorinated substituents at positions 3 and 6 contribute to enhanced metabolic stability, a critical factor in drug design.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. Recent studies have also highlighted its fluorescence properties under UV light, which could be exploited in sensing applications or as a fluorescent probe in bioimaging.

The synthesis of 1804342-34-4 involves a multi-step process that begins with the preparation of a pyridine derivative followed by sequential introduction of functional groups. The use of fluorination reagents such as TFAA (trifluoroacetic anhydride) has been pivotal in achieving the desired trifluorinated substituents. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary assays, which is encouraging for its potential use in biotechnological applications. However, further studies are required to fully assess its safety profile and environmental impact.

In conclusion, 1804342-34-4, or 1804342-34-, represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable physical properties positions it as a key player in future research endeavors.